Cas no 724757-72-6 ([(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine)

• Product Name: [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine
• CAS No: 724757-72-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD04227534
• CID: 3079392
• PubChem ID: 1085209
• Update Time: 2025-11-03

[(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-furan-2-ylmethyl)-pyridin-2-ylmethyl-amine
• [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine
• EN300-169106
• SR-01000325711-1
• CS-0281684
• [(5-methylfuran-2-yl)methyl](pyridin-2-ylmethyl)amine
• AKOS000244066
• SB61435
• 724757-72-6
• 1-(5-Methylfuran-2-yl)-N-(pyridin-2-ylmethyl)methanamine
• N-[(5-methylfuran-2-yl)methyl]-1-pyridin-2-ylmethanamine
• (5-Methylfuran-2-ylmethyl)-pyridin-2-ylmethylamine
• SR-01000325711

• MDL： MFCD04227534
• Inchi： 1S/C12H14N2O/c1-10-5-6-12(15-10)9-13-8-11-4-2-3-7-14-11/h2-7,13H,8-9H2,1H3
• InChI Key： QJURXNFXHPGCFF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNCC1C=CC=CN=1

Computed Properties

• Exact Mass: 202.110613074Da
• Monoisotopic Mass: 202.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.1Ų

Additional information on [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine

Comprehensive Overview of [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine (CAS No. 724757-72-6)

The compound [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine (CAS No. 724757-72-6) is a structurally unique amine derivative that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular architecture, featuring both 5-methylfuran-2-yl and pyridin-2-yl moieties, offers versatile reactivity and potential applications in drug discovery and material science. This article delves into its properties, synthesis, and emerging applications, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for heterocyclic compounds like [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine has surged due to their role in developing bioactive molecules. Researchers are particularly intrigued by its potential as a ligand in catalytic systems or as a building block for small-molecule therapeutics. The compound's CAS No. 724757-72-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine typically involves reductive amination or nucleophilic substitution reactions, leveraging the reactivity of its furan and pyridine components. Recent advancements in microwave-assisted synthesis and flow chemistry have optimized its production, reducing waste and improving yields—a key focus in modern sustainable chemistry practices.

From an application standpoint, this compound is explored for its pharmacophore potential in designing central nervous system (CNS) drugs and antimicrobial agents. Its dual-functional nature allows interactions with biological targets, making it a candidate for structure-activity relationship (SAR) studies. Additionally, its low toxicity profile and high bioavailability are often highlighted in preclinical research.

Environmental and regulatory considerations are also critical. The compound's biodegradability and compliance with REACH and FDA guidelines are frequently discussed in industry forums. As AI-driven drug discovery gains traction, CAS No. 724757-72-6 is increasingly referenced in cheminformatics databases for virtual screening and molecular docking studies.

In conclusion, [(5-methylfuran-2-yl)methyl][(pyridin-2-yl)methyl]amine represents a promising scaffold in organic and medicinal chemistry. Its multifunctional design, coupled with sustainable synthesis approaches, positions it at the forefront of innovation in chemical research. Future studies may further unlock its potential in targeted therapies and smart materials.